![molecular formula C17H23N3O2 B8337172 1-Boc-4-(2-cyano-phenyl)-[1,4]diazepane](/img/structure/B8337172.png)
1-Boc-4-(2-cyano-phenyl)-[1,4]diazepane
Cat. No. B8337172
M. Wt: 301.4 g/mol
InChI Key: VZPNDMYZKSAAQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07704997B1
Procedure details
2-Chloro-nicotinonitrile (1.0 g, 7.215 mmol) was added to a mixture of [1,4]Diazepane-1-carboxylic acid tert-butyl ester and potassium hydrogencarbonate (0.87 g, 8.66 mmol) in N,N-dimethylformamide (20 mL). The mixture was heated at 90° C. overnight. The reaction mixture was poured onto ice and extracted with dichloromethane. The organic layer was washed with water and brine then dried over magnesium sulfate and filtered. The solvent was removed and the residue was purified by flash column chromatography on silica using ethyl acetate/heptane (50:50) mixture as the mobile phase to give 4-(2-Cyano-phenyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester. 1H-NMR (400 MHz, DMSO-d6) δ 1.25 (d, 27 Hz, 9H), 1.81 (m, 1H), 1.87 (m, 1H), 3.31 (m, 2H), 3.55 (m, 1H), 3.60 (m, 1H), 3.84 (m, 2H), 3.94 (m, 2H), 6.75 (m, 2H), 8.34 (m, 1H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:9]=[CH:8][CH:7]=[CH:6][C:3]=1[C:4]#N.[C:10]([O:14][C:15]([N:17]1[CH2:23][CH2:22][CH2:21][NH:20][CH2:19][CH2:18]1)=[O:16])([CH3:13])([CH3:12])[CH3:11].[C:24](=O)([O-])O.[K+]>CN(C)C=O>[C:10]([O:14][C:15]([N:17]1[CH2:23][CH2:22][CH2:21][N:20]([C:4]2[CH:24]=[CH:8][CH:7]=[CH:6][C:3]=2[C:2]#[N:9])[CH2:19][CH2:18]1)=[O:16])([CH3:13])([CH3:11])[CH3:12] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
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reactant
|
|
Smiles
|
ClC1=C(C#N)C=CC=N1
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
C(C)(C)(C)OC(=O)N1CCNCCC1
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Name
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|
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Quantity
|
0.87 g
|
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Type
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reactant
|
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Smiles
|
C(O)([O-])=O.[K+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The reaction mixture was poured onto ice
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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extracted with dichloromethane
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water and brine
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
|
|
Details
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then dried over magnesium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The solvent was removed
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the residue was purified by flash column chromatography on silica
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
C(C)(C)(C)OC(=O)N1CCN(CCC1)C1=C(C=CC=C1)C#N
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
